Cas no 851406-48-9 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide is a synthetic organic compound featuring a quinolinone core substituted with methyl groups at the 5- and 8-positions, linked to a phenoxyacetamide moiety via an ethyl spacer. This structure confers potential bioactivity, particularly in pharmaceutical or agrochemical applications, due to the combination of the quinolinone scaffold—known for its diverse pharmacological properties—and the phenoxyacetamide group, which may enhance binding affinity or metabolic stability. The compound’s defined molecular architecture allows for precise interactions with biological targets, making it a candidate for further research in drug development or specialty chemical synthesis. Its synthetic route and purity are critical for reproducibility in experimental settings.

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide structure

851406-48-9 structure

Product Name:N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide

CAS No:851406-48-9

MF:C₂₁H₂₂N₂O₃

MW:350.410985469818

CID:6576149

Update Time:2025-10-28

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

- N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide
- N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-phenoxyacetamide
- Acetamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-phenoxy-
- Inchi： 1S/C21H22N2O3/c1-14-8-9-15(2)20-18(14)12-16(21(25)23-20)10-11-22-19(24)13-26-17-6-4-3-5-7-17/h3-9,12H,10-11,13H2,1-2H3,(H,22,24)(H,23,25)
- InChI Key： QVZYBFFOSMNRTP-UHFFFAOYSA-N
- SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=CC=C2C)(=O)COC1=CC=CC=C1

Experimental Properties

Density: 1.177±0.06 g/cm3(Predicted)
Boiling Point: 630.8±55.0 °C(Predicted)
pka: 11.66±0.70(Predicted)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0611-0667-2μmol	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0611-0667-5μmol	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0611-0667-10μmol	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0611-0667-20μmol	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0611-0667-1mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0611-0667-2mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0611-0667-3mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0611-0667-4mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0611-0667-5mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0611-0667-10mg	N-[2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]-2-phenoxyacetamide	851406-48-9	90%+	10mg	$79.0	2023-05-17

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide Related Literature

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Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-phenoxyacetamide

N-2-(5,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-2-Phenoxyacetamide: A Comprehensive Overview

N-2-(5,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-2-phenoxyacetamide, identified by the CAS number 851406-48-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a quinoline derivative as a key structural component. The molecule's structure incorporates a phenoxy group, which contributes to its unique reactivity and functional properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various catalysts and reaction conditions to optimize the yield and minimize by-products, making it more accessible for industrial applications.

One of the most promising applications of N-2-(5,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl-related compounds is in the field of pharmacology. Studies have shown that this compound exhibits potential as a drug delivery agent due to its ability to enhance bioavailability and reduce toxicity. The incorporation of the phenoxy group enhances its solubility in both aqueous and organic solvents, making it an ideal candidate for drug formulation.

Recent research has also highlighted the role of this compound in catalytic processes. Its quinoline derivative moiety acts as a chiral catalyst in asymmetric synthesis, facilitating the production of enantiomerically enriched compounds. This property has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

In terms of environmental applications, N-Acetamide derivatives like this compound have been investigated for their ability to degrade persistent organic pollutants (POPs). The phenoxy group's electron-withdrawing nature enhances the compound's reactivity towards such pollutants, making it a potential candidate for environmental remediation technologies.

The structural integrity of this compound is further enhanced by its methyl substituents at positions 5 and 8 on the quinoline ring. These substituents not only stabilize the molecule but also contribute to its unique electronic properties. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, which is crucial for understanding its reactivity in various chemical transformations.

In conclusion, N-Acetamide derivatives such as N-2-(5,8-Dimethyl-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethyl are versatile compounds with a wide range of applications across different scientific disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemistry and pharmacology.